Cas no 40269-01-0 (Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside)

• Product Name: Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside
• CAS No: 40269-01-0
• MF: C₁₀H₁₈O₆
• MW: 234.246324062347
• CID: 925540
• PubChem ID: 298300
• Update Time: 2025-07-17

Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-O-Isopropylidene-α-D-galactopyranoside
• (3aS,4R,6S,7R,7aR)-4-(hydroxymethyl)-6-methoxy-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• Methyl 3,4-O-Isoprop
• METHYL 3,4-O-ISOPROPYLIDENE-A-D-GALACTOPYRANOSIDE
• Methyl 3,4-O-(1-Methylethylidene)-a-D-galactopyranoside
• Methyl 3,4-O-Isopropylidene-Alpha-D-galactopyranoside
• NSC170242
• 40269-01-0
• methyl 3,4-O-(1-methylethylidene)hexopyranoside
• NSC-170242
• (3AS,4R,6R,7R,7aR)-4-(hydroxymethyl)-6-methoxy-2,2-dimethyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol
• DTXSID90960664
• 4-(hydroxymethyl)-6-methoxy-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• Methyl3,4-O-Isopropylidene-alpha-D-galactopyranoside
• Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside

• Inchi： 1S/C10H18O6/c1-10(2)15-7-5(4-11)14-9(13-3)6(12)8(7)16-10/h5-9,11-12H,4H2,1-3H3
• InChI Key： NZEWRADQNQAPED-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C(C(OC)OC(CO)C12)O

Computed Properties

• Exact Mass: 234.11000
• Monoisotopic Mass: 234.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: -0.76900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans

Additional information on Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside

Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside (CAS No. 40269-01-0): A Comprehensive Overview

Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside (CAS No. 40269-01-0) is a significant compound in the field of glycoscience, playing a crucial role in various biochemical and pharmaceutical applications. This sugar derivative, characterized by its unique structural features, has garnered considerable attention due to its versatile biological activities and potential therapeutic uses.

The compound belongs to the class of glycosides, specifically O-glycosides derived from galactose. Its structure incorporates an isopropylidene group at the 3 and 4 positions of the galactopyranose ring, which enhances its stability and reactivity. This structural motif makes it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization to develop novel bioactive molecules.

In recent years, research on Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside has been extensively explored, particularly in the context of its biological functions. Studies have highlighted its role as a precursor in the synthesis of glycoproteins and glycolipids, which are essential components of cell membranes and play critical roles in cell signaling and recognition processes.

One of the most intriguing aspects of this compound is its potential application in drug development. The galactose moiety is widely recognized for its ability to interact with specific receptors and enzymes, making it an attractive scaffold for designing targeted therapies. For instance, researchers have investigated its use in developing vaccines and immunomodulatory agents. The unique structural properties of Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside allow it to mimic natural glycosidic structures, thereby facilitating its integration into biological pathways.

Furthermore, the compound has shown promise in the field of regenerative medicine. Its ability to modulate cellular processes suggests potential applications in tissue engineering and wound healing. By influencing glycosylation patterns, it may help in directing cellular behavior towards desired outcomes, such as promoting cell adhesion and differentiation.

The synthesis of Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside is another area of active research. Chemists have developed efficient synthetic routes that leverage modern techniques such as enzymatic catalysis and protecting group strategies. These advancements not only improve yield but also enhance the purity of the final product, making it more suitable for pharmaceutical applications.

In conclusion, Methyl 3,4-O-Isopropylidene-alpha-D-galactopyranoside (CAS No. 40269-01-0) represents a fascinating compound with diverse applications in glycoscience and drug development. Its unique structural features and biological activities position it as a valuable tool for researchers aiming to explore new therapeutic strategies. As our understanding of glycosylation continues to evolve, the potential uses of this compound are likely to expand further.